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Compound of Interest

Compound Name:

5-

(((Benzyloxy)carbonyl)amino)pent

anoic acid

Cat. No.: B1274001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 5-
(((benzyloxy)carbonyl)amino)pentanoic acid, a bifunctional molecule utilized in chemical

synthesis and drug development.

Chemical Identification and Properties
5-(((benzyloxy)carbonyl)amino)pentanoic acid, also known as N-Cbz-5-aminovaleric acid, is

a synthetic amino acid derivative. The presence of a carboxylic acid group and a

carbobenzyloxy (Cbz) protected amine group makes it a valuable building block in organic

synthesis, particularly in the fields of peptide chemistry and medicinal chemistry.
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Property Value Source

CAS Number 23135-50-4 [1][2][3]

Molecular Formula C13H17NO4 [1][2][3]

Molecular Weight 251.28 g/mol [1][2]

IUPAC Name

5-

{[(benzyloxy)carbonyl]amino}p

entanoic acid

[1][3]

Synonyms

N-Cbz-5-aminovaleric acid, 5-

(Benzyloxycarbonylamino)pent

anoic acid, 5-

(Carbobenzoxyamino)pentanoi

c Acid

Appearance
White to off-white powder or

crystals

Purity Typically >98%

Suppliers
This compound is available from various chemical suppliers catering to the research and

development sector. It is important to note that some suppliers provide this chemical for early

discovery research and may not include detailed analytical data. Buyers should confirm the

identity and purity of the product.[2]

Supplier Notes

Sigma-Aldrich (AldrichCPR) Available for early discovery researchers.[2]

Oakwood Chemical Listed with CAS number and basic properties.

Fluorochem Offers the product with a purity of 98%.[3]

Matrix Fine Chemicals
Provides the compound with basic identification

data.[1][3]
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Experimental Protocols
While a specific, detailed synthesis protocol for this exact molecule is not readily available in

public literature, a general and representative procedure for the N-protection of an amino acid

with a Cbz group is provided below. This method is based on standard organic chemistry

principles for the protection of amines.

General Protocol for N-Cbz Protection of 5-aminopentanoic acid:

Dissolution: Dissolve 5-aminopentanoic acid in a suitable aqueous alkaline solution, such as

1 M sodium hydroxide or a mixture of dioxane and water, with cooling in an ice bath.

Addition of Protecting Agent: While vigorously stirring the cooled solution, slowly and

concurrently add benzyl chloroformate (Cbz-Cl) and an additional portion of the aqueous

base to maintain a basic pH.

Reaction: Allow the reaction mixture to stir at a low temperature (e.g., 0-5 °C) for a few

hours, then let it warm to room temperature and stir overnight.

Work-up: Wash the reaction mixture with a non-polar organic solvent, such as diethyl ether,

to remove unreacted benzyl chloroformate and other impurities.

Acidification: Cool the aqueous layer in an ice bath and acidify it with a strong acid, such as

concentrated HCl, to a pH of approximately 2. This will precipitate the N-Cbz protected

amino acid.

Isolation and Purification: Collect the precipitate by filtration, wash it with cold water, and dry

it under vacuum. The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethyl acetate/hexanes.

Applications in Research and Drug Development
The primary application of 5-(((benzyloxy)carbonyl)amino)pentanoic acid is as a linker or

spacer molecule in the synthesis of more complex chemical entities. Its bifunctional nature

allows for the covalent connection of two different molecular fragments.
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Peptide Synthesis: It can be incorporated into peptide chains to introduce a flexible, non-

natural amino acid residue. The Cbz group is a common amine protecting group in peptide

synthesis, which can be removed under specific conditions (e.g., hydrogenolysis).

Drug Conjugation: This molecule can serve as a linker to attach a drug molecule to a

targeting moiety, such as an antibody or a small molecule ligand, to create targeted drug

delivery systems.

PROTACs and Molecular Glues: In the development of bifunctional molecules like PROTACs

(Proteolysis Targeting Chimeras), linkers of varying lengths and compositions are crucial.

This compound can be a component of such linkers, connecting a protein-binding ligand to

an E3 ligase-binding ligand.

Logical Workflow Diagram
The following diagram illustrates the role of 5-(((benzyloxy)carbonyl)amino)pentanoic acid
as a linker in a drug conjugation workflow.
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Linker Synthesis & Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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